N-(2,4-dimethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-(2,4-dimethylphenyl)-4-methylthiadiazole-5-carboxamide
• InChI: InChI=1S/C12H13N3OS/c1-7-4-5-10(8(2)6-7)13-12(16)11-9(3)14-15-17-11/h4-6H,1-3H3,(H,13,16)
• InChI Key: YOQKHLYMBSFBRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=C(N=NS2)C)C
• Molecular Formula: C12H13N3OS
• Molecular Weight: 247.32 g/mol

Description

N-(2,4-dimethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide, also known as DMTC, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

N-(2,4-dimethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide exerts its effects through the inhibition of certain enzymes and signaling pathways. In cancer cells, N-(2,4-dimethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. In diabetes, N-(2,4-dimethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has been shown to improve insulin sensitivity and reduce blood glucose levels by activating the AMPK signaling pathway. In inflammation, N-(2,4-dimethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has been shown to reduce the production of inflammatory cytokines by inhibiting the NF-κB signaling pathway.
Biochemical and Physiological Effects
N-(2,4-dimethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has been shown to have various biochemical and physiological effects, depending on the target cells and tissues. In cancer cells, N-(2,4-dimethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has been shown to induce DNA damage and oxidative stress, leading to apoptosis and cell cycle arrest. In diabetes, N-(2,4-dimethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has been shown to improve glucose uptake and utilization in skeletal muscle and adipose tissue, leading to improved insulin sensitivity. In inflammation, N-(2,4-dimethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has been shown to reduce the production of inflammatory cytokines and chemokines, leading to reduced inflammation and tissue damage.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has several advantages for lab experiments, including its high purity and stability, its ability to penetrate cell membranes, and its well-characterized mechanism of action. However, N-(2,4-dimethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide also has some limitations, including its potential toxicity and the need for further studies to determine its optimal dosage and administration route.

Future Directions

There are several future directions for the study of N-(2,4-dimethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide, including its optimization as a cancer treatment, its potential use as a therapeutic agent for diabetes and inflammation, and its application in material science for the synthesis of new materials with unique properties. Further studies are needed to determine the optimal dosage and administration route for N-(2,4-dimethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide, as well as its potential side effects and toxicity. Additionally, the development of new N-(2,4-dimethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide derivatives with improved efficacy and safety profiles may lead to the discovery of new therapeutic agents for various diseases.

Synthesis Methods

N-(2,4-dimethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide can be synthesized through a reaction between 2,4-dimethylbenzenamine and thiosemicarbazide in the presence of acetic acid. The resulting compound is then further reacted with acetic anhydride to obtain N-(2,4-dimethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide. This method has been reported to have a high yield and purity of N-(2,4-dimethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide.

Scientific Research Applications

N-(2,4-dimethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, N-(2,4-dimethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has shown promising results in the treatment of cancer, diabetes, and inflammation. In agriculture, N-(2,4-dimethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has been used as a herbicide and insecticide due to its ability to inhibit the growth of certain plants and insects. In material science, N-(2,4-dimethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has been used as a building block for the synthesis of new materials with unique properties.